Cas no 541542-37-4 (1-(5-chloro-2-nitrobenzoyl)pyrrolidine)

• Product Name: 1-(5-chloro-2-nitrobenzoyl)pyrrolidine
• CAS No: 541542-37-4
• MF: C₁₁H₁₁ClN₂O₃
• MW: 254.66964173317
• CID: 4654812
• Update Time: 2025-05-26

1-(5-chloro-2-nitrobenzoyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-nitrobenzoyl)pyrrolidine

• Inchi： 1S/C11H11ClN2O3/c12-8-3-4-10(14(16)17)9(7-8)11(15)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2
• InChI Key： SSHKTLSLBNQIPB-UHFFFAOYSA-N
• SMILES： C(C1=CC(Cl)=CC=C1[N+]([O-])=O)(N1CCCC1)=O

Additional information on 1-(5-chloro-2-nitrobenzoyl)pyrrolidine

Introduction to 1-(5-chloro-2-nitrobenzoyl)pyrrolidine (CAS No. 541542-37-4)

1-(5-chloro-2-nitrobenzoyl)pyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 541542-37-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoylpyrrolidine derivatives, a structural motif known for its versatile biological activities and potential therapeutic applications. The presence of both chloro and nitro substituents on the benzoyl moiety introduces unique electronic and steric properties, making this molecule a valuable scaffold for further chemical modifications and biological evaluations.

The structural features of 1-(5-chloro-2-nitrobenzoyl)pyrrolidine contribute to its reactivity and interaction with biological targets. The chloro group at the 5-position of the benzene ring enhances electrophilicity, facilitating nucleophilic substitution reactions, while the nitro group at the 2-position exerts a strong electron-withdrawing effect. This combination creates a balance between lipophilicity and polarity, which is often critical for drug-like properties such as solubility, permeability, and metabolic stability. The pyrrolidine ring, a six-membered heterocycle containing nitrogen, further modulates the compound's overall physicochemical profile, contributing to its binding affinity and selectivity in biological assays.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoylpyrrolidine derivatives due to their reported activities in various disease models. Studies have demonstrated that this class of compounds can exhibit inhibitory effects on enzymes and receptors involved in inflammation, pain, and neurodegeneration. Specifically, derivatives with similar structural motifs have shown promise in preclinical trials as candidates for treating conditions such as osteoarthritis and Alzheimer's disease. The compound 1-(5-chloro-2-nitrobenzoyl)pyrrolidine (CAS No. 541542-37-4) is being investigated as a potential lead molecule in these contexts, leveraging its unique structural attributes to modulate biological pathways.

One of the key areas of research involving 1-(5-chloro-2-nitrobenzoyl)pyrrolidine is its interaction with protease enzymes, which are often dysregulated in pathological conditions. The benzoyl group serves as a hinge-binding moiety, capable of engaging with active sites of target proteases through hydrogen bonding and hydrophobic interactions. The chloro and nitro substituents further enhance binding affinity by optimizing the orientation of key functional groups within the enzyme's pocket. Preliminary computational studies have suggested that this compound may inhibit proteases involved in matrix metalloproteinase (MMP) pathways, which are implicated in tissue degradation and inflammation.

Furthermore, the pyrrolidine ring in 1-(5-chloro-2-nitrobenzoyl)pyrrolidine (CAS No. 541542-37-4) provides a flexible scaffold that can be further modified to improve pharmacokinetic properties. Structural analogs with varying substituents on the pyrrolidine ring have been synthesized to optimize solubility, bioavailability, and metabolic stability. For instance, introduction of amine or ether functionalities into the pyrrolidine core has been shown to enhance binding interactions with certain biological targets while maintaining favorable pharmacokinetic profiles. These modifications are guided by principles of structure-activity relationships (SAR), which are essential for developing drug candidates with improved therapeutic efficacy.

The synthesis of 1-(5-chloro-2-nitrobenzoyl)pyrrolidine involves multi-step organic transformations that highlight its synthetic accessibility despite its complex structure. Key synthetic steps include the nitration of 5-chlorobenzoyl chloride followed by condensation with pyrrole derivatives under controlled conditions. Advances in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing waste generation and improving yield. These synthetic strategies are critical for large-scale production and commercialization of pharmaceutical intermediates like 1-(5-chloro-2-nitrobenzoyl)pyrrolidine (CAS No. 541542-37-4).

In conclusion, 1-(5-chloro-2-nitrobenzoyl)pyrrolidine represents a promising chemical entity with significant potential in medicinal chemistry research. Its unique structural features enable interactions with biological targets relevant to inflammation, pain, and neurodegenerative diseases. Ongoing studies aim to elucidate its mechanism of action and explore its therapeutic applications through both computational modeling and experimental validation. As research progresses, this compound may emerge as a valuable tool for drug discovery efforts targeting complex pathological conditions.